trans-2-Ethoxycyclopropanecarboxylic acid
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Overview
Description
Molecular Structure Analysis
The IUPAC name for trans-2-Ethoxycyclopropanecarboxylic acid is (1S,2S)-2-ethoxycyclopropane-1-carboxylic acid . The InChI code for this compound is 1S/C6H10O3/c1-2-9-5-3-4(5)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/t4-,5-/m0/s1 .Physical and Chemical Properties Analysis
This compound is a yellow to brown liquid . The compound should be stored at a temperature between 28 C .Scientific Research Applications
Pyrethroid Metabolites Monitoring
Trans-2-ethoxycyclopropanecarboxylic acid is relevant in the context of monitoring pyrethroid metabolites. A method involving gas chromatography-tandem mass spectrometry was developed to determine major metabolites of synthetic pyrethroids in human urine, which includes compounds structurally related to this compound (Arrebola et al., 1999).
Chiral Acids Conversion
Another application lies in the conversion of chiral acids. The paper by Nohira, Ehara, and Miyashita (1970) discusses the preparation of optically active trans-2-aminocyclohexanecarboxylic acids, which share structural similarities with this compound, for active trans-1,2-disubstituted cyclohexanes (Nohira, Ehara, & Miyashita, 1970).
Enantiomers Transformation
Kovalenko and Kulinkovich (2011) achieved the resolution of trans-2,2-dichloro-3-methylcyclopropanecarboxylic acid by crystallization, leading to the synthesis of various enantiomers. This process is relevant to the study of this compound due to the similar molecular structure (Kovalenko & Kulinkovich, 2011).
Substituent Effect on Ionization
A study on the ionization of cis-2-substituted 1-cyclopropanecarboxylic acids by Kusuyama (1979) provides insights into the effects of different substituents on the acid's ionization. This research is pertinent due to the similar core structure shared with this compound (Kusuyama, 1979).
Photochemical Studies
The photochemistry of various cyclopropanecarboxylates, as studied by Noort and Cerfontain (1979), is relevant for understanding the behavior of this compound under different light conditions (Noort & Cerfontain, 1979).
Safety and Hazards
Mechanism of Action
Target of Action
Trans-2-Ethoxycyclopropanecarboxylic acid is a synthetic compound that has been found to interact with O-acetylserine sulfhydrylase (OASS-A) . OASS-A is a pyridoxal-5′-phosphate-dependent enzyme responsible for cysteine biosynthesis in many pathological microorganisms . Inhibition of OASS-A could represent a novel strategy to overcome bacterial resistance to antibiotics .
Mode of Action
It is known that the compound binds to oass-a from haemophilus influenzae (hioass-a) efficiently . This binding could potentially disrupt the normal function of the enzyme, thereby inhibiting cysteine biosynthesis .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the cysteine biosynthesis pathway . By inhibiting OASS-A, the compound disrupts this pathway, potentially leading to a decrease in cysteine production . This could have downstream effects on other biochemical processes that rely on cysteine, such as protein synthesis and the production of certain antioxidants.
Result of Action
The primary result of the action of this compound is the inhibition of cysteine biosynthesis . This could potentially lead to a decrease in the growth and proliferation of certain pathological microorganisms, making it a potential candidate for the development of new antimicrobial drugs .
Properties
IUPAC Name |
(1R,2R)-2-ethoxycyclopropane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3/c1-2-9-5-3-4(5)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/t4-,5-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXCVRYFUTLMBAE-RFZPGFLSSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CC1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO[C@@H]1C[C@H]1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
60212-41-1 |
Source
|
Record name | rac-(1R,2R)-2-ethoxycyclopropane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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